Cas no 1220035-46-0 (Ethyl 3-amino-4-{2-(dimethylamino)ethyl-amino}benzoate)

• Product Name: Ethyl 3-amino-4-{2-(dimethylamino)ethyl-amino}benzoate
• CAS No: 1220035-46-0
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 1074388
• PubChem ID: 56828469
• Update Time: 2025-04-20

Ethyl 3-amino-4-{2-(dimethylamino)ethyl-amino}benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-{[2-(dimethylamino)ethyl]-amino}benzoate
• OLRORXLMYOVOGL-UHFFFAOYSA-N
• SCHEMBL15774411
• SB81474
• Ethyl3-amino-4-((2-(dimethylamino)ethyl)amino)benzoate
• 1220035-46-0
• AKOS010566760
• ethyl 3-amino-4-(2-(dimethylamino)ethylamino)benzoate
• ethyl 3-amino-4-[2-(dimethylamino)ethylamino]benzoate
• ethyl 3-amino-4-{[2-(dimethylamino)ethyl]amino}benzoate
• Ethyl 3-amino-4-((2-(dimethylamino)ethyl)amino)benzoate
• Ethyl 3-amino-4-{2-(dimethylamino)ethyl-amino}benzoate

• MDL： MFCD13343660
• Inchi： 1S/C13H21N3O2/c1-4-18-13(17)10-5-6-12(11(14)9-10)15-7-8-16(2)3/h5-6,9,15H,4,7-8,14H2,1-3H3
• InChI Key： OLRORXLMYOVOGL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)N)NCCN(C)C)=O

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.6Ų